Argipressin,(1-mercaptocyclohexaneacetic acid)(1)-O-ethyl-Tyr(2)-
Overview
Description
Argipressin,(1-mercaptocyclohexaneacetic acid)(1)-O-ethyl-Tyr(2)-, also known as Argipressin,(1-mercaptocyclohexaneacetic acid)(1)-O-ethyl-Tyr(2)-, is a useful research compound. Its molecular formula is C53H76N14O12S2 and its molecular weight is 1165.4 g/mol. The purity is usually 95%.
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Properties
CAS No. |
97747-93-8 |
|---|---|
Molecular Formula |
C53H76N14O12S2 |
Molecular Weight |
1165.4 g/mol |
IUPAC Name |
(2S)-N-[(2S)-4-amino-1-[[(2R)-1-[(2S)-2-[[(2S)-1-[(2-aminoacetyl)amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]carbamoyl]pyrrolidin-1-yl]-1-oxo-3-sulfanylidenepropan-2-yl]amino]-1,4-dioxobutan-2-yl]-2-[[(2S)-2-[[(2S)-3-(4-ethoxyphenyl)-2-[[2-(1-sulfanylcyclohexyl)acetyl]amino]propanoyl]amino]-3-phenylpropanoyl]amino]pentanediamide |
InChI |
InChI=1S/C53H76N14O12S2/c1-2-79-33-17-15-32(16-18-33)26-36(60-43(70)28-53(81)21-7-4-8-22-53)47(74)63-37(25-31-11-5-3-6-12-31)48(75)61-35(19-20-41(55)68)45(72)64-38(27-42(56)69)49(76)65-39(30-80)51(78)67-24-10-14-40(67)50(77)62-34(13-9-23-59-52(57)58)46(73)66-44(71)29-54/h3,5-6,11-12,15-18,30,34-40,81H,2,4,7-10,13-14,19-29,54H2,1H3,(H2,55,68)(H2,56,69)(H,60,70)(H,61,75)(H,62,77)(H,63,74)(H,64,72)(H,65,76)(H4,57,58,59)(H,66,71,73)/t34-,35-,36-,37-,38-,39-,40-/m0/s1 |
InChI Key |
CCLTWSBETPDRKT-OAKHNGAUSA-N |
SMILES |
CCOC1=CC=C(C=C1)CC(C(=O)NC(CC2=CC=CC=C2)C(=O)NC(CCC(=O)N)C(=O)NC(CC(=O)N)C(=O)NC(C=S)C(=O)N3CCCC3C(=O)NC(CCCN=C(N)N)C(=O)NC(=O)CN)NC(=O)CC4(CCCCC4)S |
Isomeric SMILES |
CCOC1=CC=C(C=C1)C[C@@H](C(=O)N[C@@H](CC2=CC=CC=C2)C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](C=S)C(=O)N3CCC[C@H]3C(=O)N[C@@H](CCCN=C(N)N)C(=O)NC(=O)CN)NC(=O)CC4(CCCCC4)S |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC(C(=O)NC(CC2=CC=CC=C2)C(=O)NC(CCC(=O)N)C(=O)NC(CC(=O)N)C(=O)NC(C=S)C(=O)N3CCCC3C(=O)NC(CCCN=C(N)N)C(=O)NC(=O)CN)NC(=O)CC4(CCCCC4)S |
Key on ui other cas no. |
97747-93-8 |
Synonyms |
1 (1-mercaptocyclohexaneacetic acid)-2-(O-ethyl-Tyr)-argipressin arginine vasopressin,(1-mercaptocyclohexaneacetic acid)(1)-O-ethyl-Tyr(2)- argipressin,(1-mercaptocyclohexaneacetic acid)(1)-O-ethyl-Tyr(2)- argipressin,(1-mercaptocyclohexaneacetic acid)(1)-O-ethyl-Tyr(2)-, (L-Tyr,D-Arg)-isomer argipressin,(1-mercaptocyclohexaneacetic acid)(1)-O-ethyltyrosine(2)- CGP 29325 CGP-29325 d(CH2)5Tyr(Et)AVP d(CH2)5Tyr(Et)DAVP |
Origin of Product |
United States |
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![Bicyclo[2.2.2]oct-2-ene](/img/structure/B1211378.png)
